Cas no 2138516-49-9 (1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea)

• Product Name: 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea
• CAS No: 2138516-49-9
• MF: C₁₀H₁₇N₅O
• MW: 223.274881124496
• CID: 6203913
• PubChem ID: 165949202
• Update Time: 2025-06-09

1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea
• 2138516-49-9
• EN300-1131131
• 1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea

• Inchi： 1S/C10H17N5O/c1-3-14(2)10(16)13-9-4-5-12-15(9)8-6-11-7-8/h4-5,8,11H,3,6-7H2,1-2H3,(H,13,16)
• InChI Key： QTCVGMWFXXLCRI-UHFFFAOYSA-N
• SMILES： O=C(N(C)CC)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 223.14331018g/mol
• Monoisotopic Mass: 223.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 62.2Ų

Additional information on 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea

Comprehensive Overview of 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea (CAS No. 2138516-49-9): Structure, Applications, and Research Insights

The compound 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea (CAS No. 2138516-49-9) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an azetidine ring, a pyrazole moiety, and a urea functional group, making it a versatile candidate for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in treating metabolic disorders and inflammatory diseases. The ethyl-methyl substitution on the urea backbone further enhances its pharmacokinetic properties, a feature often explored in medicinal chemistry optimization.

In recent years, the demand for heterocyclic compounds like 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea has surged due to their role in precision medicine. A 2023 study highlighted its analog's efficacy in targeted protein degradation, a hot topic in oncology research. This aligns with growing searches for "small molecule degraders" and "next-generation therapeutics" in scientific databases. The compound’s azetidine-pyrazole scaffold also resonates with trends in fragment-based drug design, a strategy frequently queried in AI-driven drug discovery platforms.

From a synthetic perspective, CAS No. 2138516-49-9 exemplifies advancements in green chemistry. Its preparation often involves catalyzed cross-coupling reactions, minimizing waste—a priority for researchers searching "sustainable synthesis methods." The urea linkage in this compound is notably stable under physiological conditions, a property critical for oral bioavailability, a key term in ADMET profiling discussions. Computational models predict its blood-brain barrier permeability, sparking interest in neurotherapeutic applications, another trending search phrase.

Ongoing investigations into 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea focus on its structure-activity relationship (SAR). Early data suggest that the 3-ethyl-3-methyl configuration optimizes binding affinity while reducing off-target effects—a concern frequently raised in drug safety forums. Its azetidine ring, a saturated heterocycle, contributes to conformational rigidity, a feature linked to improved target selectivity in recent PubMed publications.

In conclusion, CAS No. 2138516-49-9 represents a compelling case study in modern pharmacophore development. Its multifaceted chemistry addresses both academic curiosity and industrial needs, reflected in rising searches for "novel bioactive scaffolds." As high-throughput screening technologies evolve, this compound’s role in hit-to-lead optimization pipelines is likely to expand, offering answers to persistent questions about molecular diversity in drug libraries.